Cas no 174197-46-7 (N-(3-methoxypropyl)-4-methylaniline)

• Product Name: N-(3-methoxypropyl)-4-methylaniline
• CAS No: 174197-46-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1367584
• PubChem ID: 57060896
• Update Time: 2025-05-25

N-(3-methoxypropyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(3-methoxypropyl)-4-methyl-
• 174197-46-7
• N-(3-Methoxypropyl)-4-methylaniline
• EN300-329257
• CS-0246452
• Z608346034
• AKOS010149458
• SCHEMBL7794562
• N-(3-methoxypropyl)-4-methylaniline

• Inchi： 1S/C11H17NO/c1-10-4-6-11(7-5-10)12-8-3-9-13-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： WIFQIYIZBFYSDV-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 21.26

Additional information on N-(3-methoxypropyl)-4-methylaniline

N-(3-methoxypropyl)-4-methylaniline: A Comprehensive Overview

N-(3-methoxypropyl)-4-methylaniline, also known by its CAS number 174197-46-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a substituted propyl group, offering a wide range of functional possibilities.

The synthesis of N-(3-methoxypropyl)-4-methylaniline has been extensively studied, with researchers exploring various methodologies to optimize the reaction conditions and yield. Recent advancements have focused on catalytic systems and green chemistry approaches, which not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown remarkable potential in the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's stability and reactivity make it an ideal building block for constructing more complex molecules. Its use in polymer chemistry has also been explored, where it serves as a precursor for synthesizing advanced materials with tailored properties.

Recent research has delved into the environmental impact of N-(3-methoxypropyl)-4-methylaniline, particularly its biodegradability and toxicity profiles. These studies are crucial for ensuring the safe handling and disposal of the compound, especially in industrial settings.

In conclusion, N-(3-methoxypropyl)-4-methylaniline continues to be a focal point in chemical research due to its diverse applications and potential for further innovation. As new findings emerge, this compound is expected to play an even more significant role in advancing science and technology across multiple disciplines.